5-chloro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)thiophene-2-sulfonamide
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Description
5-chloro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H18ClNO4S2 and its molecular weight is 375.88. The purity is usually 95%.
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Scientific Research Applications
Ocular Hypotensive Activity in Glaucoma Models
A series of substituted thiophene sulfonamides, including compounds structurally related to 5-chloro-N-(2-(2-hydroxyethoxy)-2-(p-tolyl)ethyl)thiophene-2-sulfonamide, were prepared and evaluated for their topical ocular hypotensive activity, demonstrating potential applications in glaucoma treatment. Optimizations were focused on enhancing carbonic anhydrase inhibitory potency and water solubility, aiming for compounds with minimal pigment binding in the iris. This study highlights the therapeutic potential of thiophene sulfonamides in managing glaucoma through topical application, with specific modifications to improve efficacy and solubility (Prugh et al., 1991).
Cytotoxicity against Cancer and Sarcoma Cell Lines
Another area of research involving structurally similar thiophene sulfonamides focused on their cytotoxic effects against various cancer cell lines, including human fibrosarcoma, mouse hepatoma, mouse sarcoma, human uterine sarcoma, estrogen receptor-positive human breast adenocarcinoma, and normal mouse fibroblasts. This study indicates the potential of thiophene sulfonamide derivatives in cancer therapy, providing a foundation for further investigation into their therapeutic applications and mechanism of action (Arsenyan et al., 2016).
Solubilization by Anionic Surfactants
Thiophene derivatives, including those related to this compound, were studied for their solubilization in micellar solutions of the anionic surfactant Sodium dodecyl sulphate (SDS). The research explored the interactions between SDS and thiophene derivatives, revealing insights into the thermodynamics of micellization and the impact of molecular size and charge density on solubilization. This study underscores the relevance of thiophene sulfonamides in the development of drug delivery systems and their interaction with surfactants (Saeed et al., 2017).
Properties
IUPAC Name |
5-chloro-N-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]thiophene-2-sulfonamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H18ClNO4S2/c1-11-2-4-12(5-3-11)13(21-9-8-18)10-17-23(19,20)15-7-6-14(16)22-15/h2-7,13,17-18H,8-10H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYSRNGOUJSFEBM-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(CNS(=O)(=O)C2=CC=C(S2)Cl)OCCO |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO4S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.9 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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